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Compound of Interest

Compound Name: 3'-Acetoxy-4-chlorobutyrophenone

CAS No.: 898786-89-5

Cat. No.: B1343539

Get Quote

A Note on the Target Compound: Initial research for "3'-Acetoxy-4-chlorobutyrophenone" did

not yield specific information, suggesting it may be a novel or less-documented compound.

This guide will focus on the closely related and well-documented compound, 4'-

Chlorobutyrophenone, which serves as a foundational structure in medicinal chemistry. This in-

depth guide is intended for researchers, scientists, and drug development professionals.

4'-Chlorobutyrophenone: A Technical Overview
Introduction:

4'-Chlorobutyrophenone is an aromatic ketone that belongs to the butyrophenone class of

compounds. It is characterized by a butyryl group attached to a benzene ring which is

substituted with a chlorine atom at the para-position. This compound is a key intermediate in

the synthesis of various pharmaceuticals, particularly antipsychotic drugs. Its chemical

structure allows for a variety of chemical modifications, making it a versatile building block in

drug discovery and development.
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The following table summarizes the key physicochemical properties of 4'-

Chlorobutyrophenone.

Property Value Citation(s)

IUPAC Name 1-(4-chlorophenyl)butan-1-one [1]

CAS Number 4981-63-9, 939-52-6 [1][2]

Molecular Formula C₁₀H₁₁ClO [1]

Molecular Weight 182.65 g/mol [1][2]

Appearance
White to almost white powder

or crystal
[3]

Melting Point 36-39 °C [3]

Boiling Point 253-254 °C [3]

Density 1.137 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.544 [2]

Flash Point 113 °C (closed cup) [2]

Solubility
Insoluble in water. Soluble in

organic solvents.

InChI Key
XLCJPQYALLFIPW-

UHFFFAOYSA-N
[1]

SMILES CCCC(=O)C1=CC=C(C=C1)Cl [1]

Synthesis and Experimental Protocols
The most common method for the synthesis of 4'-Chlorobutyrophenone is the Friedel-Crafts

acylation of chlorobenzene with butyryl chloride.

Reaction:

Chlorobenzene + Butyryl Chloride --(AlCl₃)--> 4'-Chlorobutyrophenone + HCl
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Experimental Protocol: Friedel-Crafts Acylation

Materials:

Chlorobenzene

Butyryl chloride

Anhydrous Aluminum chloride (AlCl₃)

Dichloromethane (or another suitable inert solvent)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Ice bath

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Procedure:

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a reflux condenser is charged with anhydrous aluminum chloride and a portion of the

solvent (e.g., dichloromethane). The flask is cooled in an ice bath.

A solution of butyryl chloride in the same solvent is added dropwise from the dropping

funnel to the stirred suspension of aluminum chloride.

After the addition of the butyryl chloride, a solution of chlorobenzene in the solvent is

added dropwise while maintaining the temperature of the reaction mixture below 10 °C.

Once the addition is complete, the reaction mixture is stirred at room temperature for

several hours until the reaction is complete (monitoring by TLC is recommended).
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The reaction mixture is then carefully poured onto crushed ice and acidified with dilute

hydrochloric acid to decompose the aluminum chloride complex.

The organic layer is separated, and the aqueous layer is extracted with the solvent.

The combined organic layers are washed with water, then with a saturated solution of

sodium bicarbonate, and finally with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or recrystallization from a suitable

solvent (e.g., ethanol or hexane) to yield pure 4'-Chlorobutyrophenone.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of 4'-

Chlorobutyrophenone via Friedel-Crafts acylation.

Reactants:
Chlorobenzene
Butyryl Chloride
Anhydrous AlCl₃

Reaction Setup:
- Inert solvent (e.g., DCM)

- Ice bath cooling
- Dropwise addition

1. Preparation Friedel-Crafts Acylation2. Execution
Aqueous Workup:

- Addition to ice/HCl
- Separation of layers

- Washing (H₂O, NaHCO₃, Brine)

3. Quenching & Extraction
Purification:

- Drying of organic layer
- Solvent removal

- Vacuum distillation or Recrystallization

4. Isolation Final Product:
4'-Chlorobutyrophenone

5. Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 4'-Chlorobutyrophenone.

Applications in Drug Development
4'-Chlorobutyrophenone is a crucial precursor in the synthesis of many butyrophenone

antipsychotics. The butyrophenone moiety is a key pharmacophore that often interacts with

dopamine D2 receptors. A classic example is the synthesis of Haloperidol, a potent

antipsychotic, which involves the alkylation of a piperidine derivative with 4-chloro-1-(4-

fluorophenyl)butan-1-one, a compound structurally very similar to 4'-chlorobutyrophenone. The

presence of the chlorine atom on the phenyl ring can influence the electronic properties and

metabolic stability of the final drug molecule.
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Signaling Pathway Context (Hypothetical)
While 4'-Chlorobutyrophenone itself is an intermediate and not typically a pharmacologically

active agent that directly targets signaling pathways, its derivatives, the butyrophenone

antipsychotics, are well-known antagonists of the dopamine D2 receptor. The following diagram

provides a simplified representation of the dopamine D2 receptor signaling pathway that is

modulated by these drugs.
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cAMP
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Protein Kinase A
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Downstream Cellular Effects
(e.g., reduced neuronal excitability)
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Click to download full resolution via product page

Caption: Dopamine D2 receptor signaling pathway.

Conclusion:
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4'-Chlorobutyrophenone is a valuable chemical intermediate with a significant role in the

synthesis of pharmaceutical compounds. Its straightforward synthesis via Friedel-Crafts

acylation and its versatile chemical nature make it a fundamental building block for medicinal

chemists. Understanding its properties and synthesis is essential for professionals involved in

the research and development of new therapeutics, particularly in the area of neuropsychiatric

disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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